Cas no 38941-46-7 (methyl 3,3-dimethyl-2-oxobutanoate)

• Product Name: methyl 3,3-dimethyl-2-oxobutanoate
• CAS No: 38941-46-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 310744
• PubChem ID: 3016023
• Update Time: 2025-09-27

methyl 3,3-dimethyl-2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3,3-dimethyl-2-oxo-, methyl ester
• Methyl 3,3-dimethyl-2-oxobutanoate
• 3,3-Dimethyl-2-oxo-buttersaeure-methylester
• 3,3-dimethyl-2-oxo-butyric acid methyl ester
• AG-F-37437
• CTK4I0718
• EINECS 254-201-5
• Methyl 3,3-dimethyl-2-oxobutyrate
• Methyl trimethylpyruvate
• Methyl2-oxo-3,3-dimethylbutanoate
• Methyltrimethylpyroracemate
• Trimethylbrenztraubensaeure-methylester
• Trimethylpyrorace
• DTXSID80192235
• Trimethylbrenztraubensaure(methyl)ester
• NS00030487
• Butanoic acid, 3,3-dimethyl-2-oxo-, methyl ester
• FT-0704985
• AKOS015969625
• SCHEMBL678560
• 38941-46-7
• Methyl3,3-dimethyl-2-oxobutyrate
• MFCD11975839
• BS-37937
• G82874
• NRXFOYAHMBPJEP-UHFFFAOYSA-N
• DA-06239
• methyl 3,3-dimethyl-2-oxobutanoate

• MDL： MFCD11975839
• Inchi： 1S/C7H12O3/c1-7(2,3)5(8)6(9)10-4/h1-4H3
• InChI Key： NRXFOYAHMBPJEP-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)C(C)(C)C

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.4

Experimental Properties

• Color/Form: Not available
• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 177.2±9.0 °C at 760 mmHg
• Flash Point: 62.5±15.9 °C
• Refractive Index: 1.415
• PSA: 43.37
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

methyl 3,3-dimethyl-2-oxobutanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters